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Compound of Interest

Compound Name: 2-(Ethylamino)ethanol

Cat. No.: B046374 Get Quote

Reactivity Profile of 2-(Ethylamino)ethanol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the chemical reactivity of 2-(Ethylamino)ethanol
(also known as N-Ethylethanolamine), a bifunctional molecule featuring a secondary amine and

a primary alcohol. Its unique structure allows for selective reactions at either the nitrogen or

oxygen atom, making it a versatile building block in organic synthesis, particularly in the

development of pharmaceuticals and other functional chemicals.[1][2][3]

Overview of Reactivity
2-(Ethylamino)ethanol, with the chemical formula C₂H₅NHCH₂CH₂OH[4][5], possesses two

primary reactive centers: the nucleophilic secondary amine and the primary alcohol. The

reactivity can be directed towards one functional group over the other by carefully selecting

reagents and reaction conditions.

Amine Reactions: The lone pair of electrons on the nitrogen atom makes it a potent

nucleophile and a weak base. It readily reacts with electrophiles such as acylating agents,

alkylating agents, and acids.[6]

Alcohol Reactions: The hydroxyl group can act as a nucleophile (especially when

deprotonated) or undergo oxidation. Common reactions include esterification, etherification,
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and oxidation to aldehydes or carboxylic acids.

The chemoselectivity of reactions is often governed by the nature of the electrophile and the

reaction conditions. For instance, highly reactive acyl chlorides will typically acylate the more

nucleophilic amine preferentially, whereas esterification of the alcohol often requires acid

catalysis and heat.

Diagram: General Reactivity Pathways
The following diagram illustrates the principal transformation pathways for 2-
(Ethylamino)ethanol when treated with common classes of reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

